Cas no 903190-67-0 (2-2-amino-5-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl-5-methoxyphenol)

• Product Name: 2-2-amino-5-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl-5-methoxyphenol
• CAS No: 903190-67-0
• MF: C₂₀H₁₈F₃N₃O₄
• MW: 421.36983537674
• CID: 5426460
• Update Time: 2025-10-29

2-2-amino-5-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl-5-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(5-(3,4-dimethoxyphenyl)-2-imino-6-(trifluoromethyl)-2,3-dihydropyrimidin-4-yl)-5-methoxyphenol
• Phenol, 2-[2-amino-5-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)-4-pyrimidinyl]-5-methoxy-
• 2-2-amino-5-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl-5-methoxyphenol

• Inchi： 1S/C20H18F3N3O4/c1-28-11-5-6-12(13(27)9-11)17-16(18(20(21,22)23)26-19(24)25-17)10-4-7-14(29-2)15(8-10)30-3/h4-9,27H,1-3H3,(H2,24,25,26)
• InChI Key： KSWVFBDYJMRWCB-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OC)=CC=C1C1C(C2=CC=C(OC)C(OC)=C2)=C(C(F)(F)F)N=C(N)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-2-amino-5-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl-5-methoxyphenol

Professional Introduction to Compound with CAS No. 903190-67-0 and Product Name: 2,2-amino-5-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl-5-methoxyphenol

Compound with the CAS number 903190-67-0 and the product name 2,2-amino-5-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl-5-methoxyphenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The intricate arrangement of functional groups, including amino, dimethoxyphenyl, trifluoromethyl, and methoxyphenol, contributes to its unique chemical properties and biological activities.

The structural framework of this compound is built upon a pyrimidine core, which is a well-documented scaffold in medicinal chemistry. Pyrimidine derivatives have been extensively studied for their role in various biological processes, making them a cornerstone in the design of drugs targeting diseases such as cancer, infectious diseases, and inflammatory conditions. The presence of a trifluoromethyl group in the molecule enhances its metabolic stability and binding affinity to biological targets, which is a critical factor in drug development.

In recent years, there has been a surge in research focusing on the synthesis and characterization of heterocyclic compounds with potential therapeutic benefits. Among these, pyrimidine-based molecules have shown remarkable promise. The compound in question, 2,2-amino-5-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl-5-methoxyphenol, exemplifies the innovative approaches being taken to develop next-generation pharmaceuticals. Its multifaceted structure suggests that it may exhibit a range of biological activities, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential to interact with multiple biological pathways simultaneously. The combination of amino, dimethoxyphenyl, and methoxyphenol functional groups suggests that it may possess properties such as kinase inhibition, antioxidant activity, and anti-inflammatory effects. These properties are particularly relevant in the context of contemporary drug discovery efforts aimed at addressing complex diseases.

The pharmaceutical industry has increasingly recognized the importance of targeted drug design, where compounds are tailored to interact specifically with disease-causing targets. The molecular structure of 2,2-amino-5-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl-5-methoxyphenol aligns well with this approach. Its ability to modulate key enzymes and receptors involved in disease pathways could lead to the development of more effective and less toxic therapies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with unprecedented accuracy. By leveraging these tools, scientists have been able to identify promising candidates for further experimental validation. The compound under discussion has been subjected to computational studies that suggest it may exhibit inhibitory effects on enzymes such as tyrosine kinases and phosphodiesterases. These enzymes are often overexpressed in cancer cells and are considered attractive targets for therapeutic intervention.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of reactive intermediates to achieve the desired architecture. Each step must be optimized to ensure high yield and purity, which are essential for subsequent biological testing. The complexity of the synthesis underscores the expertise required to develop novel pharmaceuticals.

In addition to its synthetic challenges, the compound's stability under various conditions must be evaluated. This includes assessing its solubility, shelf life, and compatibility with different formulations. These factors are critical for determining its feasibility as a drug candidate. Preliminary studies have indicated that 2,2-amino-5-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl-5-methoxyphenol exhibits good stability under standard storage conditions, which bodes well for its future development.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique chemical properties make it a candidate for use in diagnostic imaging and biomarker detection. By integrating fluorine-based moieties into its structure, researchers can exploit positron emission tomography (PET) imaging techniques to visualize biological processes in real-time. This capability could revolutionize early disease detection and monitoring.

The role of collaboration in advancing pharmaceutical research cannot be overstated. The development of novel compounds often requires interdisciplinary efforts involving chemists, biologists, pharmacologists, and clinicians. Such collaborations ensure that compounds like 2,2-amino-5-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl-5-methoxyphenol are not only synthesized but also validated for their clinical efficacy and safety.

As research continues to evolve, so too do the tools available for drug discovery. Advances in high-throughput screening (HTS) technologies have allowed for rapid testing of large libraries of compounds against various biological targets. This approach has accelerated the identification of lead candidates for further optimization. The compound under discussion has been included in several HTS campaigns aimed at identifying new therapeutics for unmet medical needs.

The regulatory landscape for new drug development is stringent but essential for ensuring patient safety and efficacy. Companies investing in the development of novel compounds must navigate complex regulatory pathways before their products can reach the market. However, the potential benefits often outweigh these challenges when promising candidates like this one are identified.

In conclusion,2,2-amino-5-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl-5-methoxyphenol represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its complex molecular structure and diverse functional groups make it a compelling candidate for further research and development. As our understanding of disease mechanisms continues to grow，so too will our ability to design molecules that target them effectively。This compound stands as a testament to the ingenuity and dedication driving innovation in modern medicine。